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Compound of Interest

Compound Name: 2,6-Dibromobenzaldehyde

Cat. No.: B1337937 Get Quote

An In-depth Technical Guide to 2,6-Dibromobenzaldehyde for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 2,6-Dibromobenzaldehyde, a key intermediate in various fields of chemical

synthesis.

Core Properties of 2,6-Dibromobenzaldehyde
2,6-Dibromobenzaldehyde is an aromatic compound with the chemical formula C₇H₄Br₂O.[1]

[2][3][4] It serves as a vital building block in the synthesis of pharmaceuticals, agrochemicals,

and specialty chemicals.[2][3] Its reactivity allows for the creation of diverse molecular

derivatives, making it a valuable component in drug discovery and material science.[3] The

compound typically appears as an off-white or yellow crystalline powder.[2][3]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2,6-
Dibromobenzaldehyde:
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Property Value Source

Molecular Weight 263.91 g/mol [1][2]

Molecular Formula C₇H₄Br₂O [1][2][3][4]

CAS Number 67713-23-9 [1][2][3]

Melting Point 89-94 °C [3][5]

Purity ≥97% [3][4][5]

Appearance
White to yellow crystalline

powder
[2][3][5]

SMILES C1=CC(=C(C(=C1)Br)C=O)Br [1]

IUPAC Name 2,6-dibromobenzaldehyde [1]

Molecular Structure
The structure of 2,6-Dibromobenzaldehyde consists of a benzene ring substituted with an

aldehyde group (-CHO) and two bromine atoms at the ortho positions relative to the aldehyde.

Molecular structure of 2,6-Dibromobenzaldehyde.

Experimental Protocols
Synthesis of 2,6-Dibromobenzaldehyde
A common method for the synthesis of 2,6-Dibromobenzaldehyde involves the ortho-lithiation

of 1,3-dibromobenzene followed by formylation.[6]

Materials:

1,3-dibromobenzene

Diisopropylamine (iPr₂NH)

n-Butyllithium (n-BuLi, 1.6 M solution)

N,N-dimethylformamide (DMF)
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Tetrahydrofuran (THF)

Sulfuric acid (H₂SO₄, 2.5 M)

Ethyl acetate

Ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of diisopropylamine (150 mmol) in tetrahydrofuran (180 mL) is cooled to 0 °C.

n-Butyllithium (150 mmol, 94 mL of a 1.6 M solution) is slowly added to the solution, and the

mixture is stirred at 0 °C for 30 minutes.

The reaction mixture is then cooled to -78 °C.

A solution of 1,3-dibromobenzene (74.6 mmol) in THF (80 mL) is added slowly over 20

minutes.

The mixture is stirred at -78 °C for an additional 30 minutes.

N,N-dimethylformamide (150 mmol, 11.6 mL) is added, and the reaction is stirred for 1 hour

at -78 °C.

The reaction is quenched by the addition of 2.5 M sulfuric acid (350 mL).

The product is extracted with a 1:1 mixture of ethyl acetate and ether (3 x 300 mL).

The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and

concentrated to yield 2,6-dibromobenzaldehyde.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1337937?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31516798.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LDA Preparation

Main Reaction

Workup

Diisopropylamine
in THF n-Butyllithium0°C, 30 min Lithium Diisopropylamide (LDA)

Lithiation1,3-Dibromobenzene
in THF

-78°C, 30 min Formylation

DMF
-78°C, 1 hr

Quench with H₂SO₄
Extract with
EtOAc/Ether Dry with MgSO₄ 2,6-Dibromobenzaldehyde

Click to download full resolution via product page

Synthesis workflow for 2,6-Dibromobenzaldehyde.

Characterization
The synthesized product is typically characterized by standard analytical techniques:

Nuclear Magnetic Resonance (¹H NMR): The proton NMR spectrum in CDCl₃ would show a

characteristic aldehyde proton signal around δ 10.3 ppm (singlet), and aromatic proton

signals between δ 7.2-7.7 ppm.[6]

Gas Chromatography (GC): Used to determine the purity of the final product, which is

typically expected to be >98%.[3][5]

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the

aldehyde group.

Applications in Research and Development
2,6-Dibromobenzaldehyde is a versatile intermediate with significant applications in several

areas of chemical research and industry:
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Pharmaceutical Synthesis: It serves as a precursor in the synthesis of various biologically

active molecules, including potential anti-cancer agents.[3]

Agrochemicals: It is used as a building block for the development of new pesticides.[2]

Material Science: The compound is utilized in the synthesis of specialty polymers, liquid

crystals, and dyes, contributing to advancements in electronics and textiles.[3]

Organic Synthesis: Its reactivity makes it a valuable tool for introducing bromine and

aldehyde functionalities into complex organic molecules.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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